Cas no 1261840-36-1 (5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile)

• Product Name: 5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile
• CAS No: 1261840-36-1
• MF: C₁₄H₁₀F₃N₃O
• MW: 293.243913173676
• CID: 4929141
• Update Time: 2025-06-30

5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H10F3N3O/c15-14(16,17)21-12-4-2-1-3-11(12)13-9(5-6-18)7-10(19)8-20-13/h1-4,7-8H,5,19H2
• InChI Key： LBPYTXNUKCDOTK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(CC#N)=CC(=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• XLogP3: 2.7
• Topological Polar Surface Area: 71.9

Additional information on 5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile

Introduction to 5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile (CAS No. 1261840-36-1)

5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. With the CAS number 1261840-36-1, this compound represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates a pyridine core, which is a common motif in many bioactive molecules, alongside functional groups that enhance its interactability with biological targets.

The presence of an amino group at the 5-position and a nitrile group at the 3-position of the pyridine ring, combined with a trifluoromethoxy-substituted phenyl ring at the 2-position, makes this compound a rich candidate for further exploration. The trifluoromethoxy group, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a valuable feature in drug design. This compound’s potential applications span across various therapeutic areas, including oncology, immunology, and central nervous system disorders.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile has been evaluated using molecular docking studies to assess its interaction with potential target proteins. These studies suggest that the compound exhibits favorable binding affinities with enzymes and receptors involved in critical biological pathways. For instance, preliminary data indicate that it may interact with kinases and transcription factors, which are often implicated in disease mechanisms.

The synthesis of 5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, has been instrumental in achieving the desired molecular architecture. These synthetic strategies not only enhance efficiency but also allow for the introduction of additional modifications, enabling fine-tuning of biological properties.

In vitro pharmacological studies have begun to uncover the potential therapeutic profile of 5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile. Initial experiments have demonstrated inhibitory effects on certain enzyme targets, suggesting its utility as a lead compound for drug development. Moreover, its ability to cross the blood-brain barrier has been explored, raising interest in its potential as a treatment for central nervous system disorders. The compound’s unique structural features also make it an attractive candidate for further derivatization, allowing researchers to explore new analogs with enhanced efficacy and selectivity.

The impact of fluorine-containing moieties on drug-like properties cannot be overstated. The trifluoromethoxy group in 5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile contributes to improved lipophilicity and metabolic stability, which are crucial factors in determining a drug’s bioavailability and duration of action. These attributes have been well-documented in numerous clinical candidates and approved drugs, reinforcing the rationale for incorporating such groups into novel compounds.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery pipelines has accelerated the identification of promising candidates like 5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile. Predictive models have been trained on large datasets to identify molecules with optimal pharmacokinetic profiles and minimal toxicity. These tools have complemented traditional experimental approaches by providing rapid assessments of compound viability before costly synthesis and testing phases.

The future directions for studying 5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile include both preclinical investigations and clinical trials. Preclinical studies will focus on elucidating its mechanism of action, pharmacokinetic behavior, and potential side effects. Concurrently, collaborations between academic institutions and pharmaceutical companies are likely to emerge to translate these findings into clinical applications. The compound’s multifaceted properties make it a compelling candidate for further development in multiple therapeutic domains.

In conclusion,5-Amino-2-(2-(trifluoromethoxy)phenyl)pyridine-3-acetonitrile (CAS No. 1261840-36-1) represents a significant advancement in medicinal chemistry due to its innovative structure and promising biological activities. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies,this compound holds great potential for addressing unmet medical needs across various diseases.